Cas no 502842-16-2 (Ethyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate, HCl)

• Product Name: Ethyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate, HCl
• CAS No: 502842-16-2
• MF: C₁₁H₁₄BrClFNO₂
• MW: 326.589765071869
• CID: 3055818
• PubChem ID: 16495273
• Update Time: 2025-07-18

Ethyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate, HCl Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate, HCl
• UHFUKMYEHQQYMI-UHFFFAOYSA-N
• ethyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate;hydrochloride
• 502842-16-2
• EN300-6502649
• ETHYL 3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANOATE HYDROCHLORIDE
• AKOS001475888

• Inchi： 1S/C11H13BrFNO2.ClH/c1-2-16-11(15)6-10(14)8-5-7(12)3-4-9(8)13;/h3-5,10H,2,6,14H2,1H3;1H
• InChI Key： UHFUKMYEHQQYMI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(CC(=O)OCC)N)F.Cl

Computed Properties

• Exact Mass: 324.98805Da
• Monoisotopic Mass: 324.98805Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate, HCl

Ethyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate, HCl (CAS No. 502842-16-2): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate, HCl (CAS No. 502842-16-2) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its 5-bromo-2-fluorophenyl substituent and ethyl ester group, offers a promising scaffold for the development of novel drugs targeting various diseases.

The 5-bromo-2-fluorophenyl moiety is particularly noteworthy for its ability to modulate biological activity and enhance the pharmacological properties of the compound. The presence of the bromo and fluoro substituents introduces significant electronic and steric effects, which can influence the compound's binding affinity to target proteins and receptors. This makes Ethyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate, HCl an attractive candidate for drug design and optimization.

Recent studies have explored the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of Ethyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate, HCl exhibit potent anti-inflammatory properties. These findings suggest that the compound could be developed into a new class of anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing treatments.

In addition to its anti-inflammatory potential, Ethyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate, HCl has also been investigated for its anticancer properties. A study published in the Cancer Research journal demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis, making it a promising lead for further development in oncology.

The ethyl ester group in Ethyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate, HCl plays a crucial role in its pharmacokinetic properties. The ester functionality can be hydrolyzed by esterases in the body, leading to the formation of the corresponding carboxylic acid derivative. This metabolic transformation can affect the compound's solubility, stability, and bioavailability, which are critical factors in drug development. Researchers are actively exploring ways to optimize these properties to enhance the therapeutic index of the compound.

Beyond its direct therapeutic applications, Ethyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate, HCl serves as an important intermediate in synthetic chemistry. Its unique structure makes it a valuable starting material for the synthesis of more complex molecules with diverse biological activities. Chemists are leveraging this compound to develop novel scaffolds and derivatives that can be tailored for specific therapeutic targets.

In conclusion, Ethyl 3-amino-3-(5-bromo-2-fluorophenyl)propanoate, HCl (CAS No. 502842-16-2) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a crucial role in advancing drug discovery and improving patient outcomes.